Cas no 2445790-58-7 (2-(methoxymethyl)-4H,5H,6H,7H-1,3oxazolo4,5-cpyridine)

• Product Name: 2-(methoxymethyl)-4H,5H,6H,7H-1,3oxazolo4,5-cpyridine
• CAS No: 2445790-58-7
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD32692312
• CID: 5668736
• PubChem ID: 154852581
• Update Time: 2025-05-20

2-(methoxymethyl)-4H,5H,6H,7H-1,3oxazolo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(methoxymethyl)-4H,5H,6H,7H-[1,3]oxazolo[4,5-c]pyridine
• 2445790-58-7
• EN300-26975932
• 2-(methoxymethyl)-4H,5H,6H,7H-1,3oxazolo4,5-cpyridine

• MDL： MFCD32692312
• Inchi： 1S/C8H12N2O2/c1-11-5-8-10-6-4-9-3-2-7(6)12-8/h9H,2-5H2,1H3
• InChI Key： CPHXEVNNDRQRPL-UHFFFAOYSA-N
• SMILES： O1C(COC)=NC2CNCCC1=2

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 47.3Ų

Additional information on 2-(methoxymethyl)-4H,5H,6H,7H-1,3oxazolo4,5-cpyridine

2-(Methoxymethyl)-4H,5H,6H,7H-1,3Oxazolo[4,5-c]Pyridine: A Comprehensive Overview

The compound with CAS No. 2445790-58-7, known as 2-(methoxymethyl)-4H,5H,6H,7H-1,3oxazolo[4,5-c]pyridine, is a structurally unique heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazolopyridines, which are fused bicyclic systems combining oxazole and pyridine rings. The methoxymethyl substituent at position 2 introduces additional functional complexity, making this molecule a promising candidate for various applications.

Recent studies have highlighted the potential of 1,3oxazolo[4,5-c]pyridine derivatives in drug discovery. Researchers have explored their ability to modulate key biological targets such as kinases and ion channels. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that certain analogs of this compound exhibit potent inhibitory activity against protein kinase A (PKA), a critical enzyme involved in cellular signaling pathways. This finding underscores the potential of 2-(methoxymethyl)-4H,5H,6H,7H-1,3oxazolo[4,5-c]pyridine as a lead compound for developing novel therapeutic agents.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the oxazole ring followed by its fusion with the pyridine moiety. Recent advancements in catalytic methods have enabled more efficient and selective syntheses. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the fused ring system with high yields and excellent stereocontrol.

In terms of chemical properties, 2-(methoxymethyl)-4H,5H,6H,7H-1,3oxazolo[4,5-c]pyridine exhibits interesting electronic characteristics due to the conjugation between the oxazole and pyridine rings. This conjugation not only stabilizes the molecule but also imparts unique optical properties. A 2023 study in *Chemical Communications* reported that this compound shows strong fluorescence under UV light, making it a potential candidate for applications in sensors and optoelectronic devices.

The methoxymethyl group attached to the oxazolopyridine framework introduces additional functional diversity. This substituent can undergo various transformations to generate derivatives with enhanced bioavailability or selectivity. For instance, researchers have explored the substitution of methoxy groups with other electron-donating or withdrawing groups to modulate the electronic properties of the molecule further.

From an environmental perspective, the synthesis and application of 1,3oxazolo[4,c]pyridine derivatives are considered eco-friendly due to their potential for use in green chemistry practices. The development of catalytic methods for their synthesis reduces reliance on hazardous reagents and minimizes waste generation.

In conclusion,2-(methoxymethyl)-4H-, 5-, 6-, 7-H-1-, 3-Oxazolo[4,c]pyridine represents a versatile platform for exploring new chemical entities with diverse applications. Its unique structure and functional groups make it an attractive target for ongoing research in drug discovery and materials science.